![molecular formula C14H19NO3 B4835835 5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid](/img/structure/B4835835.png)
5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid
Overview
Description
5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid, also known as CPP-115, is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. GABA is an inhibitory neurotransmitter in the central nervous system that regulates neuronal activity. CPP-115 has been shown to have potential therapeutic applications for the treatment of various neurological disorders, including epilepsy, addiction, and anxiety.
Mechanism of Action
5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid works by inhibiting GABA aminotransferase, the enzyme responsible for the breakdown of GABA. By inhibiting this enzyme, 5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid increases GABA levels in the brain, leading to an increase in inhibitory neurotransmission and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to increase GABA levels in the brain, leading to anticonvulsant and anxiolytic effects. It has also been shown to reduce drug-seeking behavior in animal models of addiction. Additionally, 5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid has been shown to have neuroprotective effects, protecting against neuronal damage in animal models of stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
One advantage of 5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid is its potency and selectivity for GABA aminotransferase. This makes it a useful tool for studying the role of GABA in various neurological disorders. However, one limitation of 5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of potential future directions for research on 5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid. One area of interest is its potential therapeutic applications for the treatment of epilepsy, addiction, and anxiety. Additionally, further research is needed to better understand the mechanism of action of 5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid and its effects on neuronal excitability and inhibitory neurotransmission. Finally, there is a need for the development of more soluble forms of 5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid to facilitate its use in experimental settings.
Scientific Research Applications
5-oxo-5-[(3-phenylpropyl)amino]pentanoic acid has been extensively studied for its potential therapeutic applications. In preclinical studies, it has been shown to increase GABA levels in the brain, leading to anticonvulsant and anxiolytic effects. It has also been shown to reduce drug-seeking behavior in animal models of addiction.
properties
IUPAC Name |
5-oxo-5-(3-phenylpropylamino)pentanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c16-13(9-4-10-14(17)18)15-11-5-8-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,15,16)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNUNGTIMPVGZNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCNC(=O)CCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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